Cas no 25938-93-6 (Bicyclo[2.2.2]octane-1-carbonitrile)
25938-93-6 structure
Product Name:Bicyclo[2.2.2]octane-1-carbonitrile
CAS No:25938-93-6
MF:C9H13N
MW:135.206222295761
CID:1424716
PubChem ID:2735877
Update Time:2025-04-20
Bicyclo[2.2.2]octane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-1-carbonitrile
- AT40472
- 25938-93-6
- InChI=1/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H
-
- Inchi: 1S/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H2
- InChI Key: ISPHHZHLSLZHMD-UHFFFAOYSA-N
- SMILES: N#CC12CCC(CC1)CC2
Computed Properties
- Exact Mass: 135.10489
- Monoisotopic Mass: 135.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Bicyclo[2.2.2]octane-1-carbonitrile Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
25938-93-6 (Bicyclo[2.2.2]octane-1-carbonitrile) Related Products
- 766-05-2(Cyclohexanecarbonitrile)
- 23074-42-2(adamantane-1-carbonitrile)
- 168280-46-4(1,3,5-Cyclohexanetricarbonitrile)
- 4172-99-0(Gabapentin Related Bis-nitrile)
- 10534-13-1(1,4-Cyclohexanedicarbonitrile)
- 4172-97-8(2-Ethyl-2-methyl-succinonitrile)
- 55897-64-8(2-Isopropyl-2,3-dimethyl-butyronitrile)
- 16269-13-9(1-Adamantaneacetonitrile)
- 21864-76-6(2-ethyl-2-methyl-butanenitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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